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Compound of Interest

Compound Name: 2-Chloro-5-methoxybenzonitrile

Cat. No.: B159054 Get Quote

An In-depth Technical Guide to the Material Safety of 2-Chloro-5-methoxybenzonitrile for

Advanced Research Applications

Introduction
2-Chloro-5-methoxybenzonitrile is a substituted benzonitrile that serves as a key

intermediate in the synthesis of various organic compounds, particularly within the

pharmaceutical and agrochemical industries. Its unique chemical structure makes it a valuable

building block for drug discovery and development professionals. However, the same reactivity

that makes it useful also necessitates a thorough understanding of its potential hazards. This

guide, designed for researchers and scientists, moves beyond a standard Material Safety Data

Sheet (MSDS) to provide a deeper, more practical understanding of the causality behind safety

protocols. By synthesizing data from authoritative sources, we aim to equip laboratory

professionals with the knowledge to handle this compound not just safely, but intelligently.

Section 1: Chemical and Physical Identity
A precise understanding of a compound's physical and chemical properties is the foundation of

its safe handling. These characteristics dictate its behavior under various laboratory conditions,

from storage to reaction quenching.

Table 1: Chemical Identifiers for 2-Chloro-5-methoxybenzonitrile
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Identifier Value Source

CAS Number 127667-00-9 [1][2][3]

Molecular Formula C₈H₆ClNO [1][3][4]

Molecular Weight 167.59 g/mol [3][4][5]

Synonyms 4-Chloro-3-cyanoanisole [1]

IUPAC Name 2-chloro-5-methoxybenzonitrile

Table 2: Physical and Chemical Properties

Property Value
Causality and
Experimental Insight

Appearance White to off-white solid [4]

Melting Point 48 - 52 °C [4]

Boiling Point 276 - 278 °C [4]

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., ethanol,

dichloromethane).

[4]

Flash Point 119.1 °C [4]

Section 2: Hazard Identification and GHS
Classification
2-Chloro-5-methoxybenzonitrile is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The primary concerns are its acute toxicity and irritant properties.

Understanding these classifications is crucial for risk assessment.[1]

Signal Word:Warning[1]

Hazard Pictogram: GHS07 (Exclamation Mark)[1]
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Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[1] This triple

classification underscores that all three major routes of exposure—ingestion, dermal contact,

and inhalation—are significant risks.

H315: Causes skin irritation.[1] This indicates the compound can cause a local inflammatory

reaction upon contact with the skin.

H319: Causes serious eye irritation.[1] Contact with the eyes is likely to cause significant,

potentially damaging, irritation.

H335: May cause respiratory irritation.[1] Inhalation of the dust can irritate the nose, throat,

and lungs.

GHS Hazard Profile

2-Chloro-5-methoxybenzonitrile

H302: Harmful if SwallowedAcute Toxicity (Cat. 4)

H312: Harmful in Contact with SkinAcute Toxicity (Cat. 4)

H332: Harmful if InhaledAcute Toxicity (Cat. 4)

H315: Causes Skin Irritation
Irritation (Cat. 2/2A/3)

H319: Causes Serious Eye Irritation
Irritation (Cat. 2/2A/3)

H335: May Cause Respiratory Irritation

Irritation (Cat. 2/2A/3)
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Caption: GHS Hazard Profile for 2-Chloro-5-methoxybenzonitrile.

Section 3: Risk Mitigation and Safe Handling
Protocols
A proactive approach to safety involves integrating engineering controls, personal protective

equipment (PPE), and validated procedures into a seamless workflow.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary goal is to minimize exposure through all routes. The choice of controls is a direct

response to the compound's hazard profile.

Engineering Controls:

Chemical Fume Hood: All manipulations of the solid compound (weighing, transferring)

and any reactions should be performed in a certified chemical fume hood.[6][7] This is

critical to mitigate the inhalation hazard (H332, H335).

Ventilation: The laboratory must have adequate general exhaust ventilation to prevent

accumulation of any fugitive dust or vapors.[8][9]

Eyewash Stations and Safety Showers: Must be readily accessible and tested regularly.[6]

[7][9] Their proximity is a non-negotiable control for a compound that causes serious eye

and skin irritation (H315, H319).

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) standards are mandatory.[8][9]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves must be

inspected for integrity before use and removed using the proper technique to avoid

contaminating the skin.[8]
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Lab Coat: A full-sleeved lab coat is required to protect against skin contact.[8]

Respiratory Protection: For situations with a high potential for dust generation where

engineering controls may not be sufficient, a NIOSH/MSHA-approved respirator (e.g., N95

dust mask) should be used.[8][9]

Procedural Workflow for Safe Handling
This protocol is designed as a self-validating system to minimize exposure during routine lab

work.

Preparation: Before retrieving the compound, ensure the fume hood is operational, the work

area is clean, and all required PPE is donned correctly.

Weighing and Transfer:

Perform all weighing operations on a draft shield or within the fume hood to contain

airborne dust.

Use a spatula for transfers. Avoid pouring the solid, which can generate dust.

Close the container tightly immediately after use.[4][8]

Solution Preparation:

Add the solid to the solvent slowly to avoid splashing.

If the dissolution is exothermic, use an ice bath to control the temperature.

Post-Handling:

Thoroughly decontaminate the work area and any equipment used.

Wash hands thoroughly with soap and water after removing gloves.[8]

Contaminated clothing should be removed and washed before reuse.[10]

Storage and Incompatibility
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Proper storage is essential for maintaining chemical stability and preventing hazardous

reactions.

Conditions: Store in a cool, dry, well-ventilated area in a tightly sealed container.[4][5][11]

This prevents moisture absorption and reaction with atmospheric components.

Incompatible Materials: Keep away from strong oxidizing agents, strong reducing agents,

strong acids, and strong bases.[1][5][8] Nitriles can react violently with strong acids and can

hydrolyze exothermally in the presence of acids or bases.[11] The combination of bases and

nitriles can also produce highly toxic hydrogen cyanide gas.[11]

Section 4: Emergency Response and First Aid
In the event of an exposure or spill, a rapid and informed response is critical.

Immediate Actions by Exposure Route

Response Protocols

Exposure Occurs

Inhalation
(H332, H335)

Skin Contact
(H312, H315)

Eye Contact
(H319)

Ingestion
(H302)

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Get immediate medical attention.

1. Immediately wash with plenty of soap and water for at least 15 min.
2. Remove contaminated clothing.

3. Get immediate medical attention.

1. Immediately flush with water for at least 15 min, lifting eyelids.
2. Remove contact lenses if possible.
3. Get immediate medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Get immediate medical attention.

Click to download full resolution via product page

Caption: Emergency Response Workflow for Accidental Exposure.

First-Aid Protocols
Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][12] If

breathing has stopped or is difficult, provide artificial respiration.[1][12] Seek immediate
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medical advice.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][10] Remove all contaminated clothing.[1] Seek immediate medical attention

as the substance is harmful via dermal absorption.[1]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1][8] If present, remove contact lenses after the first 5

minutes and continue rinsing.[1] Get immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water.[1][8] Never give anything by mouth to an unconscious person.[1][8] Seek immediate

medical attention.[1]

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1][8]

Specific Hazards: Thermal decomposition generates toxic and irritating gases, including

carbon oxides, nitrogen oxides, and hydrogen chloride.[1][8]

Protective Equipment: Firefighters must wear gas-tight, chemically protective clothing and

self-contained breathing apparatus (SCBA).[1][11]

Accidental Release:

Evacuate: Evacuate unnecessary personnel from the area.[1]

Ventilate: Ensure adequate ventilation.

Protect: Wear full PPE, including respiratory protection. Avoid breathing dust.[8][13]

Contain: Prevent the spill from entering drains or waterways.[8][10]
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Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it into

a suitable, labeled container for disposal.[8][9]

Section 5: Toxicological and Ecological Profile
Toxicological Summary: The primary toxicological concerns are acute effects from short-term

exposure. It is classified as harmful (Category 4) via oral, dermal, and inhalation routes.[1] It

is a confirmed irritant to the skin, eyes, and respiratory system.[1] There is no data available

to classify it as a carcinogen, mutagen, or reproductive toxin.[1]

Ecological Summary: There is no specific ecological data available in the reviewed safety

data sheets.[1] As a standard precautionary principle for synthetic organic compounds,

release into the environment should be avoided. All waste material and contaminated

cleaning supplies must be disposed of as hazardous chemical waste.[10]

Section 6: Disposal Considerations
Disposal of 2-Chloro-5-methoxybenzonitrile and its containers must be handled in

accordance with all local, regional, and national regulations. The material should be disposed

of at an approved waste disposal plant.[1] Do not dispose of it via sanitary sewers.

Conclusion
2-Chloro-5-methoxybenzonitrile is a valuable research tool, and like many such tools, it

carries inherent risks. A comprehensive understanding of its toxicology, reactivity, and physical

properties is not an obstacle to its use but a prerequisite for its safe and effective application.

By implementing the engineering controls, personal protective equipment, and procedural

workflows detailed in this guide, researchers can confidently manage the risks and focus on

advancing their scientific objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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